Cas no 872336-73-7 (3,4,5-Pyridinetricarbonitrile, 2,6-dimethyl-)

• Product Name: 3,4,5-Pyridinetricarbonitrile, 2,6-dimethyl-
• CAS No: 872336-73-7
• MF: C₁₀H₆N₄
• MW: 182.181440830231
• CID: 992382
• Update Time: 2024-03-05

3,4,5-Pyridinetricarbonitrile, 2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Pyridinetricarbonitrile, 2,6-dimethyl-

• Inchi： 1S/C10H6N4/c1-6-8(3-11)10(5-13)9(4-12)7(2)14-6/h1-2H3
• InChI Key： ZALNDPIHXCJGBY-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C)=C(C#N)C(C#N)=C1C#N

Computed Properties

• Exact Mass: 182.059
• Monoisotopic Mass: 182.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.3A^2